2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-phenylacetamide

• IUPAC Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-phenylacetamide
• InChI: InChI=1S/C16H19N3O3/c20-13(17-12-7-3-1-4-8-12)11-19-14(21)16(18-15(19)22)9-5-2-6-10-16/h1,3-4,7-8H,2,5-6,9-11H2,(H,17,20)(H,18,22)
• InChI Key: WQFBUWWJYSJVIG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

“2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetic acid” is a chemical compound with the CAS Number: 834-45-7. It has a molecular weight of 226.23. It is in powder form.

Molecular Structure Analysis

The IUPAC Name for this compound is (2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetic acid. The Inchi Code for this compound is 1S/C10H14N2O4/c13-7(14)6-12-8(15)10(11-9(12)16)4-2-1-3-5-10/h1-6H2,(H,11,16)(H,13,14).

Physical And Chemical Properties Analysis

This compound has a melting point of 222-223. It is a powder and is stored at room temperature.

Scientific Research Applications

Antimycobacterial Potential

The synthesis of 2-hydroxy-N-(3-oxo-1-thia-4-azaspiro[4.4]non/[4.5]dec-4-yl)-2,2-diphenylacetamide derivatives, including compounds similar to 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-phenylacetamide, demonstrated in vitro antimycobacterial activity against M. tuberculosis H37Rv. These compounds presented varying degrees of inhibition of mycobacterial growth, showcasing their potential as antimycobacterial agents (Güzel, Ilhan, & Salman, 2006).

Antifungal and Chitin Synthase Inhibition

A series of 2,8-diazaspiro[4.5]decan-1-one derivatives, structurally related to 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-phenylacetamide, were investigated for their antifungal activity and ability to inhibit chitin synthase (CHS). Selected compounds demonstrated moderate to excellent potency against CHS, with IC50 values ranging from 0.12 to 0.29 mM. These compounds also exhibited antifungal activity, highlighting their potential as chitin synthase inhibitors and selective antifungal agents (Li et al., 2019).

Potential Antibacterial Activity

In silico studies revealed that non-antibiotic drugs, including compounds with structures similar to 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-phenylacetamide, might possess antibacterial activity against red complex pathogens, such as Porphyromonas gingivalis, Treponema denticola, and Tannerella forsythia. These findings suggest that such compounds could target vital proteins involved in the cellular processes, metabolism, and virulence of these pathogens, indicating a potential application as antibacterial agents in clinical settings (Jayaseelan, 2019).

Safety and Hazards

The safety information available indicates that this compound has some hazards associated with it. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.